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Compound of Interest

Compound Name: 2-Phenylbutanal

Cat. No.: B1594068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of 2-Phenylbutanal (CAS No. 2439-43-2). The information herein is intended to

support research, development, and quality control activities involving this compound.

Core Physical Properties
2-Phenylbutanal, an aldehyde with the chemical formula C₁₀H₁₂O, possesses a unique set of

physical characteristics relevant to its handling, application, and analysis in a laboratory setting.

While experimentally determined data for some properties are not readily available in published

literature, computed and predicted values from reliable sources offer valuable insights.

Quantitative Data Summary
The following table summarizes the key physical properties of 2-Phenylbutanal. It is important

to note that where experimental data is unavailable, computed values are provided and clearly

indicated.
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Property Value Source

Molecular Formula C₁₀H₁₂O PubChem[1]

Molecular Weight 148.20 g/mol PubChem[1]

Boiling Point No data available -

Melting Point No data available -

Density No data available -

Refractive Index No data available -

XLogP3 (Predicted) 2.2 PubChem[1]

CAS Number 2439-43-2 PubChem[1]

Experimental Protocols
The following sections detail standardized experimental methodologies for the determination of

key physical properties of liquid aldehydes like 2-Phenylbutanal. These protocols are based

on established laboratory practices.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method is a common microscale technique for this determination.

Materials:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)
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Sample of 2-Phenylbutanal

Procedure:

A small amount of 2-Phenylbutanal is placed in the small test tube.

The capillary tube is inverted and placed into the test tube with the sealed end uppermost.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube or oil bath.

Heat is applied gently and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat is removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density
Density is the mass per unit volume of a substance. For a liquid like 2-Phenylbutanal, it can be

determined using a graduated cylinder and an analytical balance.

Materials:

Graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance

Sample of 2-Phenylbutanal

Procedure:

The mass of a clean, dry graduated cylinder is measured and recorded.
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A known volume of 2-Phenylbutanal is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the sample is measured and recorded.

The mass of the 2-Phenylbutanal is calculated by subtracting the mass of the empty

graduated cylinder from the mass of the cylinder with the sample.

The density is calculated by dividing the mass of the sample by its volume (Density = Mass /

Volume).

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and can be used to identify and assess the purity of a

liquid. An Abbe refractometer is commonly used for this measurement.

Materials:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Sample of 2-Phenylbutanal

Solvent for cleaning (e.g., acetone or ethanol)

Lens paper

Procedure:

The refractometer is calibrated using a standard of known refractive index.

The prisms of the refractometer are cleaned with a suitable solvent and lens paper.

A few drops of 2-Phenylbutanal are placed on the surface of the prism using a dropper.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1594068?utm_src=pdf-body
https://www.benchchem.com/product/b1594068?utm_src=pdf-body
https://www.benchchem.com/product/b1594068?utm_src=pdf-body
https://www.benchchem.com/product/b1594068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The prisms are closed and the light source is adjusted.

The instrument is adjusted until the field of view shows a distinct light and dark region. The

dividing line is brought into sharp focus.

The refractive index is read from the instrument's scale. The temperature of the

measurement should also be recorded, as refractive index is temperature-dependent.

Synthesis Workflow
A common synthetic route to 2-Phenylbutanal is the oxidation of the corresponding primary

alcohol, 2-phenylbutanol. This reaction is a fundamental transformation in organic chemistry.

2-Phenylbutanol

2-Phenylbutanal

Oxidation

Oxidizing Agent
(e.g., PCC, Swern Oxidation)

Click to download full resolution via product page

Caption: Synthesis of 2-Phenylbutanal from 2-Phenylbutanol via oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Phenylbutanal | C10H12O | CID 235759 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1594068?utm_src=pdf-body
https://www.benchchem.com/product/b1594068?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594068?utm_src=pdf-body
https://www.benchchem.com/product/b1594068?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenylbutanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-
Phenylbutanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594068#physical-properties-of-2-phenylbutanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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